![molecular formula C9H14N2O7 B159830 6-Hydroxy-5,6-dihydrouridine CAS No. 10141-65-8](/img/structure/B159830.png)
6-Hydroxy-5,6-dihydrouridine
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Overview
Description
6-Hydroxy-5,6-dihydrouridine (HDU) is a modified nucleoside that is found in transfer RNA (tRNA). It is formed by the oxidation of dihydrouridine (DHU) at the C6 position. HDU is present in tRNAs from all organisms, and its presence is highly conserved. Studies have shown that HDU plays a crucial role in tRNA structure and function.
Mechanism of Action
The mechanism of action of 6-Hydroxy-5,6-dihydrouridine is not fully understood, but studies have shown that it plays a crucial role in stabilizing the tRNA structure. This compound forms hydrogen bonds with other nucleotides in the tRNA molecule, which helps to maintain the overall structure of the molecule. This compound also plays a role in the recognition of tRNA by aminoacyl-tRNA synthetases.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound is essential for tRNA stability and function. It is also involved in the recognition of tRNA by aminoacyl-tRNA synthetases. This compound has also been shown to play a role in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Hydroxy-5,6-dihydrouridine in lab experiments is that it is highly conserved in tRNAs from all organisms. This makes it an excellent model for studying tRNA structure and function. However, one of the limitations of using this compound in lab experiments is that it is difficult to synthesize in large quantities.
Future Directions
There are several future directions for research on 6-Hydroxy-5,6-dihydrouridine. One area of research is the role of this compound in the regulation of gene expression. Another area of research is the development of new methods for synthesizing this compound in large quantities. Additionally, there is a need for further studies on the biochemical and physiological effects of this compound.
Synthesis Methods
6-Hydroxy-5,6-dihydrouridine can be synthesized by the oxidation of DHU using various methods. One of the most commonly used methods is the use of potassium permanganate (KMnO4) as an oxidizing agent. The reaction is carried out in an aqueous solution at room temperature, and the yield of this compound is typically around 70%.
Scientific Research Applications
6-Hydroxy-5,6-dihydrouridine has been the subject of extensive scientific research, and its role in tRNA structure and function has been well established. Studies have shown that this compound stabilizes the tRNA structure, and it is essential for tRNA stability and function. This compound has also been shown to play a role in the recognition of tRNA by aminoacyl-tRNA synthetases, which are enzymes that attach amino acids to tRNA molecules.
properties
CAS RN |
10141-65-8 |
---|---|
Molecular Formula |
C9H14N2O7 |
Molecular Weight |
262.22 g/mol |
IUPAC Name |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-hydroxy-1,3-diazinane-2,4-dione |
InChI |
InChI=1S/C9H14N2O7/c12-2-3-6(15)7(16)8(18-3)11-5(14)1-4(13)10-9(11)17/h3,5-8,12,14-16H,1-2H2,(H,10,13,17)/t3-,5?,6-,7-,8-/m1/s1 |
InChI Key |
PRXHLNFOVGGBRV-XBNQCIRNSA-N |
Isomeric SMILES |
C1C(N(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O)O |
SMILES |
C1C(N(C(=O)NC1=O)C2C(C(C(O2)CO)O)O)O |
Canonical SMILES |
C1C(N(C(=O)NC1=O)C2C(C(C(O2)CO)O)O)O |
synonyms |
6-hydroxy-5,6-dihydrouridine |
Origin of Product |
United States |
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